2-(2-Nitrophenyl)-4,5-dihydro-1,3-oxazole

• CAS No.: 88186-34-9
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 2-(2-nitrophenyl)-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C9H8N2O3/c12-11(13)8-4-2-1-3-7(8)9-10-5-6-14-9/h1-4H,5-6H2
• InChI Key: WWAVBGLVCHHDBK-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=N1)C2=CC=CC=C2[N+](=O)[O-]

Description

2-(2-Nitrophenyl)-4,5-dihydro-1,3-oxazole is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-(2-chloroethyl)-2-nitrobenzamide (3.63 g) in acetonitrile (100 ml) was slowly added 40% potassium fluoride on alumina (10 g). This slurry was stirred at ambient temperature for 24 hours. The potassium fluoride on alumina was filtered through a bed of celite, washed with ethyl acetate. The solvent was evaporated to give 2-(2,5-oxazolinyl)nitrobenzene (3.0 g).